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Compound of Interest

Compound Name: 2-Chloroacetylphenothiazine

CAS No.: 5325-15-5

Cat. No.: B8724782

Get Quote

Executive Summary & Core Directive
This guide mandates the operational standards for the disposal of 2-Chloro-10-

(chloroacetyl)-10H-phenothiazine. Due to its structural composition—a phenothiazine core

coupled with a reactive chloroacetyl moiety—this compound presents dual hazards: alkylating

potential (skin/eye damage, sensitization) and aquatic toxicity typical of phenothiazine

derivatives.[1]

Core Directive: All waste containing this compound must be treated as Hazardous Organic

Waste and destroyed via high-temperature incineration.[1] Under no circumstances shall this

material be discharged into municipal wastewater systems.[1]

Hazard Identification & Technical Justification
To ensure compliance and safety, researchers must understand the causality behind these

protocols.
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Property Data Operational Implication

CAS Number 16189-69-8
Unique identifier for waste

labeling.[1]

Molecular Formula C₁₄H₉Cl₂NOS

Contains Sulfur and Chlorine;

requires incineration with

scrubbing (to capture

SOx/HCl).[1]

Physical State Solid (Powder)

Dust generation is a primary

inhalation risk during transfer.

[1]

Solubility

Low in Water (<50 mg/L);

Soluble in DMSO, DMF,

Chloroform

Do not use water for primary

decontamination.[2][1] Use

organic solvents

(Acetone/Ethanol).[1]

Reactivity Alkylating Agent

Reacts with nucleophiles

(amines, thiols).[2][1]

Segregate from strong bases

to prevent uncontrolled

hydrolysis.[1]

Incompatibility Strong Oxidizers

Phenothiazines oxidize easily;

mixing with Nitric Acid or

Peroxides can cause

fire/explosion.[1]

GHS Classification (Derived)
Based on functional group analysis of chloroacetyl and phenothiazine moieties:

Skin Corr./Irrit. 2: Causes skin irritation.[1][3][4]

Eye Dam./Irrit.[1][3][4][5] 2A: Causes serious eye irritation.[1][3][4][5]

Skin Sens. 1: May cause an allergic skin reaction (due to alkylation).[1]
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Aquatic Acute 1: Very toxic to aquatic life.[1]

Pre-Disposal Protocol: Segregation & Packaging
This protocol is a self-validating system: every step prevents a specific failure mode (e.g.,

cross-contamination, leak, or reaction).[2][1]

A. Personal Protective Equipment (PPE)[2][7]
Hand Protection:Double-gloving is required.[1]

Inner Layer: Nitrile (4 mil).[1]

Outer Layer: Nitrile (minimum 5 mil) or Butyl Rubber (for prolonged handling of solutions).

[1]

Reasoning: Chloroacetyl compounds can permeate standard gloves; double layers

provide a breakthrough buffer.[1]

Respiratory: Work within a certified Fume Hood.[1] If powder handling outside a hood is

unavoidable, use a N95/P100 particulate respirator.[2][1]

Body: Lab coat (buttoned) and safety goggles (ANSI Z87.1).[1]

B. Waste Segregation Streams
You must segregate this waste into three distinct streams to prevent chemical incompatibility.

Solid Waste (Pure Substance):

Container: Wide-mouth HDPE or Glass jar.[1]

Label: "Hazardous Waste - Toxic Solid."[1]

Constituents: 2-Chloroacetylphenothiazine (100%).[1]

Liquid Waste (Mother Liquors/Solutions):

Container: Glass or HDPE solvent carboy.[1]
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Stream:Halogenated Organic Waste (due to Cl content).[1]

Incompatibility Check: Ensure no Oxidizers (e.g., H₂O₂) or Strong Bases (e.g., NaOH >

1M) are present in this carboy.[2][1]

Contaminated Debris (Gloves, Wipes, Weigh Boats):

Container: Double-bagged in thick polyethylene bags (yellow/orange biohazard or hazmat

bags).[1]

Disposal: Incineration bin.[1]

Step-by-Step Disposal Workflow
Step 1: Deactivation of Residuals (Glassware/Spills)
Do not wash glassware directly in the sink.

Solubilize: Rinse contaminated glassware with a small volume of Acetone or Ethanol.[1] The

compound is lipophilic and will not dissolve effectively in water.

Collect: Pour this solvent rinse into the Halogenated Organic Waste container.[1]

Wash: Only after the solvent rinse can the glassware be washed with soap and water in the

sink.

Step 2: Waste Labeling
Every container must be labeled before waste is added.[1]

Chemical Name: 2-Chloro-10-(chloroacetyl)-10H-phenothiazine.[1][6][7]

Hazards: Toxic, Irritant.[2][1][4][5][8]

Step 3: Final Disposal
Contact your institution's EHS department or licensed waste contractor (e.g., Veolia, Clean

Harbors).[2][1]

Method:Rotary Kiln Incineration.[1]
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Temp: >1000°C.

Residence Time: >2 seconds.[1]

Reasoning: High temperature is required to break the stable phenothiazine ring and fully

oxidize the chlorinated fragments.

Visualizations
Figure 1: Waste Segregation Decision Tree
This logic gate ensures the compound never enters the wrong waste stream.
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Caption: Decision logic for segregating 2-Chloroacetylphenothiazine waste streams to

ensure regulatory compliance.

Figure 2: Safe Handling & Disposal Workflow
The operational lifecycle from bench to destruction.
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Caption: Cradle-to-grave workflow ensuring complete destruction of the phenothiazine core.

Emergency Spill Response
Immediate Action Required:

Evacuate: Clear the immediate area of non-essential personnel.

Isolate: Mark the zone.

PPE Up: Don double nitrile gloves, goggles, and N95 respirator.[2][1]

Contain:

Solid Spill: Cover with wet paper towels (dampened with water or ethanol) to prevent dust

dispersion.[1] Scoop into a waste jar.

Liquid Spill: Absorb with vermiculite or sand.[1] Do not use combustible materials (like

sawdust) if the solvent is flammable.

Clean: Wipe the surface with Acetone, then soap and water.[1] Dispose of all cleanup

materials as hazardous waste.[1]
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Regulatory Compliance (RCRA/EPA)
While 2-Chloroacetylphenothiazine is not explicitly "P-listed" or "U-listed" by specific name in

40 CFR 261.33, it must be characterized by the generator:

Characteristic of Toxicity: If the waste stream exhibits toxicity (as defined by TCLP) or is

known to be toxic (LD50 data).[1]

Generator Knowledge: Due to the known aquatic toxicity and alkylating nature, it is industry

standard to classify this as Non-RCRA Regulated Hazardous Waste (unless mixed with

RCRA solvents like Methanol [F003] or Chloroform [D022]).[1]

Best Practice: Manage as Class 6.1 (Toxic Substance) for transport purposes.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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